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Introduction

Apiezon N is a silicone-free and halogen-free hydrocarbon grease widely utilized in high-
vacuum and cryogenic applications. Its unique properties make it an invaluable tool in the
preparation of samples for various electron microscopy (EM) techniques, including Scanning
Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM). This document
provides detailed application notes and protocols for the effective use of Apiezon N in your EM

workflows.

Apiezon N is particularly noted for its extremely low vapor pressure at ambient and cryogenic
temperatures, which minimizes the risk of contamination within the high-vacuum environment
of an electron microscope.[1][2][3] Its excellent thermal conductivity at cryogenic temperatures
ensures efficient cooling of samples, which is critical for cryo-EM applications.[1][3][4]
Furthermore, its tenacious, rubbery consistency provides a cushioning effect, absorbing
vibrations that could otherwise compromise image quality.[5][6] Being pliable at room
temperature and solidifying at cryogenic temperatures allows for the easy mounting and
removal of delicate samples.[6][7]
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Key Properties and Advantages for Electron
Microscopy

e Low Vapor Pressure: Minimizes outgassing and contamination of the microscope column
and sample.[1][2][3]

o Cryogenic Compatibility: Withstands temperatures down to -269°C without cracking or
crazing, making it ideal for cryo-EM.[2][4][5]

o Excellent Thermal Conductor: Facilitates rapid and efficient cooling of samples, preserving
their ultrastructure.[1][3][4]

» Silicone-Free: Prevents the issue of "creep” or "carry over" associated with silicone-based
greases, which can contaminate samples and microscope components.[3][5]

o Good Adhesive Properties: Provides a secure temporary mount for a variety of sample types.

o Ease of Removal: Can be readily dissolved and cleaned from samples and stubs using
hydrocarbon solvents.[1][7]

Quantitative Data

The following table summarizes the key quantitative properties of Apiezon N relevant to its use
in electron microscopy.
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Property

Value

Significance in Electron
Microscopy

Vapor Pressure @ 20°C

6 x 10-1° Torr

Extremely low outgassing
ensures a clean, high-vacuum
environment, preventing
sample and column

contamination.

Working Temperature Range

-269°C to +30°C

Suitable for both ambient
temperature and cryogenic
electron microscopy

applications.

Facilitates efficient heat

transfer, which is crucial for

Thermal Conductivity @ 20°C 0.194 W/me°C
cryo-SEM and cryo-TEM to
maintain sample integrity.
Provides information on the
Relative Density @ 20°C 0.911 material's mass per unit

volume.

Outgassing Characteristics
(ASTM E595)

<1% TML, <0.1% CVCM

Low Total Mass Loss (TML)
and Collected Volatile
Condensable Materials
(CVCM) further confirm its

suitability for high vacuum.

Electrical Strength

820 V/mil

Indicates its properties as an

electrical insulator.

Volume Resistivity

2.0 x 10 Q cm

High electrical resistivity
means it is not inherently
conductive, a factor to

consider for SEM of non-

conductive samples.

Experimental Protocols
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Protocol 1: Mounting Samples for Scanning Electron
Microscopy (SEM) with Apiezon N

This protocol describes the use of Apiezon N for mounting bulk or powdered samples on SEM
stubs for analysis at ambient or cryogenic temperatures.

Materials:

Apiezon N grease

e SEM stubs (aluminum or carbon)

» Fine-tipped applicator (e.g., wooden toothpick, fine needle)

e Sample to be mounted

e Tweezers

e Gloves

e Solvents for cleaning (e.g., toluene, xylene, or a citrus-based solvent like limonene)
e Lint-free wipes

Procedure:

» Surface Preparation: Ensure the SEM stub surface is clean and free of any contaminants. If
necessary, clean with a solvent and dry completely.

e Applying Apiezon N:

o For bulk samples, apply a very small, thin, and even layer of Apiezon N to the center of
the SEM stub using a fine-tipped applicator. The goal is to create a tacky surface for
adhesion without excessive grease that could contaminate the sample or the microscope.

o For powdered samples, apply a thin layer of Apiezon N to the stub. Gently press the stub
into the powder, or use a clean spatula to transfer a small amount of powder onto the
grease. Tap the side of the stub to remove any excess, non-adhered powder.
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e Sample Mounting:

o Using clean tweezers, carefully place the bulk sample onto the Apiezon N-coated area of
the stub.

o Gently press the sample down to ensure good contact with the grease. This is important
for both mechanical stability and thermal/electrical conductivity. For non-conductive
samples, good contact helps in minimizing charging effects, although a conductive coating
is still recommended.

e Securing the Sample: Ensure the sample is stable and will not move during transfer into the
SEM or under vacuum. If the sample is large or has an irregular shape, ensure it is well-
seated in the grease.

o Cryo-SEM (Optional): For cryogenic applications, after mounting the sample, proceed with
your standard cryo-plunging or cryo-transfer protocol. The Apiezon N will solidify at
cryogenic temperatures, providing a firm mount.[6][7]

e Conductive Coating: For non-conductive samples, a thin layer of a conductive material (e.g.,
gold, platinum, carbon) should be sputtered or evaporated onto the sample and stub to
prevent charging under the electron beam. Ensure the coating provides a continuous
conductive path from the sample surface to the stub.

o Cleanup: After analysis, the sample can be removed from the stub. Apiezon N can be
cleaned from the stub and any non-disposable tools using a hydrocarbon solvent.[1][7]

Protocol 2: Apiezon N as a Temporary Adhesive for
Cryo-Transmission Electron Microscopy (Cryo-TEM)
Sample Preparation

In certain cryo-TEM workflows, particularly those involving lamella preparation with a Focused
lon Beam (FIB), a temporary adhesive can be useful. While not a primary application, the
properties of Apiezon N make it a candidate for specific, non-standard procedures where
temporary, vacuum-compatible adhesion at cryogenic temperatures is required.

Materials:
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e Apiezon N grease

e TEM grid with a support film (e.g., lacey carbon)

e Cryo-plunging apparatus

o Cryo-transfer holder

e FIB/SEM instrument

o Fine-tipped applicator

Procedure:

Note: This is a specialized application and should be optimized for the specific workflow.
o Grid Preparation: Prepare your TEM grids as required for your experiment.

o Applying Apiezon N (Micro-application): Under a dissecting microscope, apply a minuscule
amount of Apiezon N to a specific location on the TEM grid where a sample (e.g., a cryo-
lifted out lamella) will be placed. The amount should be just enough to provide adhesion
without wicking onto the area of interest.

o Cryo-Fixation: Plunge-freeze your sample according to your standard protocol.

o Cryo-Transfer: Transfer the frozen sample and the prepared grid into the FIB/SEM chamber
under cryogenic conditions.

e Sample Manipulation and Adhesion: Using the micromanipulator within the FIB/SEM,
position the cryo-sample (e.g., lamella) onto the Apiezon N-coated area of the grid. The
Apiezon N, being solid at this temperature, will act as a temporary adhesive.

o Further Processing: Proceed with any further thinning or imaging steps. The high vacuum
compatibility of Apiezon N is critical at this stage.

o Post-Analysis: As this is a temporary adhesion method, the sample may be removed if
necessary, although this is often not required for TEM analysis.
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Visualizations

Experimental Workflow for SEM Sample Preparation
using Apiezon N
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Caption: Workflow for SEM sample preparation using Apiezon N.

Logical Relationships in Apiezon N Application for
Electron Microscopy
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Caption: Key properties of Apiezon N and their benefits in EM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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